Cas no 874298-21-2 (4-(3-(4-Methoxybenzyl)ureido)phenylboronic acid, pinacol ester)

• Product Name: 4-(3-(4-Methoxybenzyl)ureido)phenylboronic acid, pinacol ester
• CAS No: 874298-21-2
• MF: C₂₁H₂₇BN₂O₄
• MW: 382.261085748672
• MDL: MFCD09027293
• CID: 719922
• Update Time: 2025-04-19

4-(3-(4-Methoxybenzyl)ureido)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 4-[3-(4-Methoxybenzyl)ureido]benzeneboronic acid pinacol ester
• 1-[(4-methoxyphenyl)methyl]-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 4-(3-(4-Methoxybenzyl)ureido)phenylboronic acid, pinacol ester
• 4-{[(4-Methoxybenzyl)carbamoyl]amino}benzeneboronic acid, pinacol ester
• Urea,N-[(4-methoxyphenyl)methyl]-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• OR3258
• AX8239955
• N-[(4-Methoxyphenyl)methyl]-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• Urea,N

• MDL： MFCD09027293
• Inchi： 1S/C21H27BN2O4/c1-20(2)21(3,4)28-22(27-20)16-8-10-17(11-9-16)24-19(25)23-14-15-6-12-18(26-5)13-7-15/h6-13H,14H2,1-5H3,(H2,23,24,25)
• InChI Key： OKFBGKHVFVDLEJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC(NCC2C=CC(=CC=2)OC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 382.20600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 511
• Topological Polar Surface Area: 68.8

Experimental Properties

• PSA: 68.82000
• LogP: 3.78000

4-(3-(4-Methoxybenzyl)ureido)phenylboronic acid, pinacol ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：